Cas no 1366343-79-4 ((3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: (3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 1366343-79-4
• MF: C₂₄H₁₉ClFNO₄
• MW: 439.863369226456
• CID: 6051494
• PubChem ID: 103667934
• Update Time: 2025-06-08

(3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• (3S)-3-(4-chloro-3-fluorophenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• 1366343-79-4
• EN300-1162917

• Inchi： 1S/C24H19ClFNO4/c25-20-10-9-14(11-21(20)26)22(12-23(28)29)27-24(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-11,19,22H,12-13H2,(H,27,30)(H,28,29)/t22-/m0/s1
• InChI Key： MSORMDXVVIITTO-QFIPXVFZSA-N
• SMILES： ClC1C=CC(=CC=1F)[C@H](CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 439.0986639g/mol
• Monoisotopic Mass: 439.0986639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 75.6Ų

Additional information on (3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to (3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 1366343-79-4)

(3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a specialized compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1366343-79-4, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a chiral center at the third carbon atom, combined with the intricate fluoro and chloro substituents on the aromatic ring, makes this molecule a subject of intense interest for medicinal chemists.

The< strong>fluoro and chloro substituents in the phenyl ring contribute to the compound's metabolic stability and binding affinity, which are critical factors in drug design. The< strong>methoxycarbonyl group attached to the fluorene moiety enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical formulations. These structural features have led to extensive research into its pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>(3S)-configuration of this compound is particularly noteworthy, as enantiomeric purity is often a determining factor in drug efficacy and safety. Studies have shown that chiral compounds can exhibit significantly different biological activities depending on their stereochemistry, making the precise control of stereochemical centers essential.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The combination of a fluorene-based moiety and an amino acid derivative creates a versatile scaffold that can be modified to target specific biological receptors or enzymes. This flexibility has made it a valuable tool in the synthesis of novel therapeutics.

Recent research has explored the< strong>pharmacokinetic profile of this compound, demonstrating its favorable properties in preclinical studies. The< strong>high solubility and stability in biological systems suggest that it could be an effective candidate for oral or injectable formulations. Additionally, preliminary studies indicate that it may have< strong>antimicrobial and< strong>anti-inflammatory properties, which could make it useful in treating a variety of infections and inflammatory conditions.

The< strong>coclustering of functional groups such as fluorene, methoxycarbonyl, and amino acid derivatives allows for unique interactions with biological targets. This has led to investigations into its potential as an antagonist or agonist for various receptors, including those involved in pain modulation, neurodegenerative diseases, and metabolic disorders. The precise arrangement of these groups enhances binding affinity and selectivity, which are crucial for minimizing side effects.

In conclusion, (3S)-3-(4-chloro-3-fluorophenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 1366343-79-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with promising preclinical results, position it as a promising candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even more pronounced.